tert-Butyl N-{2-[2-amino-4-(trifluoromethyl)anilino]ethyl}carbamate

• IUPAC Name: tert-butyl N-[2-[2-amino-4-(trifluoromethyl)anilino]ethyl]carbamate
• InChI: InChI=1S/C14H20F3N3O2/c1-13(2,3)22-12(21)20-7-6-19-11-5-4-9(8-10(11)18)14(15,16)17/h4-5,8,19H,6-7,18H2,1-3H3,(H,20,21)
• InChI Key: LBPALYCQELHDIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC1=C(C=C(C=C1)C(F)(F)F)N
• Molecular Formula: C14H20F3N3O2
• DSSTOX Substance ID: DTXSID60378459
• Molecular Weight: 319.32 g/mol
• CAS No.: 215655-42-8

Description

Tert-Butyl N-{2-[2-amino-4-(trifluoromethyl)anilino]ethyl}carbamate is a useful research compound. Its molecular formula is C14H20F3N3O2 and its molecular weight is 319.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biologically Active Compounds

This compound serves as a crucial intermediate in the synthesis of several biologically active molecules. For example, it has been used in the synthesis of omisertinib (AZD9291), a drug used for the treatment of certain types of non-small cell lung cancer. The synthetic pathway involves acylation, nucleophilic substitution, and reduction steps to produce key intermediates with high yields, highlighting its utility in the development of cancer therapeutics (Zhao et al., 2017).

Advancements in Synthetic Methodologies

The compound also plays a role in advancing synthetic methodologies. For instance, it has been involved in regioselective deprotection and acylation processes, contributing to the development of new synthetic routes for complex molecules. This is particularly relevant in the synthesis of derivatives with independently removable amino-protecting groups, facilitating the creation of compounds with potential pharmaceutical applications (Pak & Hesse, 1998).

Chemical Transformations and Reactions

Moreover, tert-Butyl N-{2-[2-amino-4-(trifluoromethyl)anilino]ethyl}carbamate is integral to various chemical transformations and reactions. It has been used in the preparation of compounds through steps like condensation, protection of amino groups, and de-protection processes to yield final products with significant yields. These synthetic strategies underscore the compound's versatility and importance in creating novel chemical entities with potential biological activities (Wu, 2011).

Crystallographic and Structural Studies

The compound's utility extends to crystallographic and structural studies, where it has been used to understand molecular conformation and interactions. For example, crystallographic studies of related carbamate compounds have provided insights into their structural properties, which are crucial for designing molecules with desired biological properties (Kant et al., 2015).

Novel Synthetic Intermediates

Lastly, this compound has been explored as a novel synthetic intermediate in the preparation of diverse functionalized molecules. It has facilitated the synthesis of a variety of compounds, including those with antibacterial activity, highlighting its broad applicability in medicinal chemistry (Prasad, 2021).